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Compound of Interest

Compound Name: BP14979

Cat. No.: B606322 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BP14979. As a novel research chemical with limited

safety data, it is imperative to treat BP14979 as a potent, hazardous compound and to adhere

to strict laboratory safety protocols.

Compound Identification and Properties
BP14979 is a selective dopamine D3 receptor (D3R) partial agonist. It is an investigational

compound being studied for its potential therapeutic effects. Given its neuroactive properties,

all handling procedures must be conducted with the utmost care to prevent accidental

exposure.
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Property Data

Synonyms BP1,4979; BP 1.4979

Chemical Name
N-((1r,4r)-4-(2-(4-(3-cyanophenyl)piperazin-1-

yl)ethyl)cyclohexyl)-3-methoxypropanamide

CAS Number 1000036-77-0

Molecular Formula C23H34N4O2

Molecular Weight 398.55 g/mol

Appearance Solid powder

Purity >98%

Solubility Soluble in dimethyl sulfoxide (DMSO)

Storage

Short-term (days to weeks): 0 - 4°C, dry and

dark. Long-term (months to years): -20°C, dry

and dark.

Personal Protective Equipment (PPE)
Due to the lack of a formal Safety Data Sheet (SDS), a conservative approach to PPE is

mandatory. The following PPE must be worn at all times when handling BP14979:
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection in case of a tear in

the outer glove.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from airborne

powder and splashes.

Body Protection
A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.

Experimental Protocols: Handling and Use
All procedures involving BP14979 should be performed in a designated area within a certified

chemical fume hood to minimize inhalation exposure.

Preparation of Stock Solutions
Designated Workspace: Prepare the workspace within the chemical fume hood by lining it

with absorbent pads.

Weighing: Use an analytical balance within the fume hood or a containment enclosure to

weigh the powdered BP14979.

Dissolving: Slowly add the solvent (e.g., DMSO) to the weighed powder in a suitable

container. Cap the container and vortex or sonicate until fully dissolved.

Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and appropriate hazard symbols.
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Storage: Store the stock solution in a tightly sealed container at the recommended

temperature (-20°C for long-term storage).

General Handling
Avoid creating dust when handling the powdered form.

Use dedicated spatulas and glassware.

After handling, decontaminate all surfaces and equipment with an appropriate solvent (e.g.,

70% ethanol) and dispose of all waste as hazardous.

Wash hands thoroughly after removing gloves.

Disposal Plan
All waste contaminated with BP14979 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Contaminated gloves, absorbent pads, pipette

tips, and empty vials should be collected in a

dedicated, clearly labeled hazardous waste

container.

Liquid Waste

Unused solutions containing BP14979 should

be collected in a sealed, labeled hazardous

waste container. Do not pour down the drain.

Sharps

Needles and syringes used for administering

BP14979 solutions must be disposed of in a

designated sharps container for hazardous

chemical waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.
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Emergency Procedures
Emergency Situation Action

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small and you

are trained to handle it, wear appropriate PPE,

cover the spill with an absorbent material, and

clean the area with a suitable solvent. Collect all

cleanup materials in a sealed hazardous waste

container. For large spills, contact your

institution's EHS department immediately.

Visualized Workflows and Relationships
The following diagrams illustrate the standard workflow for handling BP14979 and the logical

relationships for ensuring safety.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
BP14979]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606322#personal-protective-equipment-for-handling-
bp14979]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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